Cas no 1174395-13-1 (1H-Pyrazole, 5-fluoro-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole, 5-fluoro-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-
• CAS No: 1174395-13-1
• MF: C₆HF₉N₂
• MW: 272.071172475815
• MDL: MFCD29066239
• CID: 5215759
• Update Time: 2026-03-06

1H-Pyrazole, 5-fluoro-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-fluoro-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-

• MDL： MFCD29066239
• Inchi： 1S/C6HF9N2/c7-3-1(5(10,11)12)2(16-17-3)4(8,9)6(13,14)15/h(H,16,17)
• InChI Key： RPQMDLMJHSSRKH-UHFFFAOYSA-N
• SMILES： N1C(F)=C(C(F)(F)F)C(C(F)(F)C(F)(F)F)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl fluorides

Additional information on 1H-Pyrazole, 5-fluoro-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-

Comprehensive Guide to 1H-Pyrazole, 5-fluoro-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)- (CAS No. 1174395-13-1)

1H-Pyrazole, 5-fluoro-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)- (CAS No. 1174395-13-1) is a highly specialized fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated heterocycles, which are known for their unique physicochemical properties and broad applications. The presence of multiple fluorine atoms, including a pentafluoroethyl and a trifluoromethyl group, enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery.

The molecular structure of 1H-Pyrazole, 5-fluoro-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)- features a pyrazole core substituted with fluorine and perfluoroalkyl groups. These substitutions contribute to its high electronegativity and chemical inertness, which are critical for applications in medicinal chemistry and material science. Researchers are particularly interested in this compound due to its potential role in developing next-generation therapeutics, especially in areas like oncology and neurology, where fluorinated compounds often exhibit enhanced bioavailability and target specificity.

In recent years, the demand for fluorinated pyrazoles has surged, driven by their utility in designing small-molecule inhibitors and bioactive agents. The compound’s CAS No. 1174395-13-1 is frequently cited in patents and scientific literature, highlighting its relevance in cutting-edge research. For instance, its structural motifs are being explored for kinase inhibition, a hot topic in cancer therapy. Additionally, its stability under physiological conditions makes it a candidate for pro-drug development, addressing challenges like drug delivery and resistance.

From a synthetic chemistry perspective, 1H-Pyrazole, 5-fluoro-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)- is synthesized through multi-step reactions involving fluorination and cyclization. Advanced techniques like microwave-assisted synthesis and flow chemistry are increasingly employed to improve yield and purity, reflecting trends toward sustainable and efficient chemical processes. The compound’s high purity grades (>98%) are essential for research applications, ensuring reproducibility in experimental results.

The agrochemical industry also benefits from fluorinated pyrazoles, as they are key building blocks for crop protection agents. With growing global concerns about food security and sustainable agriculture, compounds like CAS No. 1174395-13-1 are being investigated for their potential to develop eco-friendly pesticides. Their ability to disrupt pest-specific metabolic pathways while minimizing environmental impact aligns with the industry’s shift toward greener solutions.

Market trends indicate a rising interest in custom fluorination services, with pharmaceutical and agrochemical companies outsourcing the synthesis of complex fluorinated intermediates. This compound’s niche applications position it as a high-value product in the fine chemicals market. Analysts project steady growth in demand, particularly from regions with robust R&D infrastructures, such as North America, Europe, and Asia-Pacific.

For researchers and procurement specialists, sourcing 1H-Pyrazole, 5-fluoro-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)- requires collaboration with certified suppliers who adhere to Good Manufacturing Practices (GMP). Quality control measures, including HPLC and NMR analysis, are critical to verify its identity and purity. Storage recommendations typically include protection from moisture and light, often under inert conditions to preserve its stability.

In summary, 1H-Pyrazole, 5-fluoro-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)- (CAS No. 1174395-13-1) represents a versatile and high-potential compound in modern chemistry. Its applications span drug discovery, agrochemical innovation, and advanced material development, making it a focal point for interdisciplinary research. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.